Cas no 917397-93-4 (2-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropan-2-ol)

2-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropan-2-ol is a boronic ester derivative featuring a sterically hindered phenylpropan-2-ol group. Its stable dioxaborolane ring enhances shelf life and handling, while the tertiary alcohol moiety offers versatility in synthetic applications, particularly in Suzuki-Miyaura cross-coupling reactions. The compound is valued for its consistent reactivity and compatibility with sensitive functional groups.

2-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropan-2-ol structure

917397-93-4 structure

Product Name:2-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropan-2-ol

CAS No:917397-93-4

MF:C₁₅H₂₃BO₃

MW:262.152324914932

MDL:MFCD18733435

CID:2121168

PubChem ID:59166013

Update Time:2025-06-17

2-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

- 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol
- 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol
- 4-(2-Hydroxy-2-propyl)phenylboronic Acid Pinacol Ester
- 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol
- UVVBTHYPMAWWCK-UHFFFAOYSA-N
- NE37300
- SY036028
- 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) phenyl)propan-2-ol
- 2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxabo
- α,α-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenemethanol (ACI)
- AKOS027460809
- A1-02489
- SCHEMBL151089
- CS-0197508
- EN300-95432
- 917397-93-4
- AS-48643
- F52109
- 2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-propan-2-ol
- MFCD18733435
- DA-00954
- Z1270370516
- 2-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropan-2-ol
- MDL： MFCD18733435
- Inchi： 1S/C15H23BO3/c1-13(2,17)11-7-9-12(10-8-11)16-18-14(3,4)15(5,6)19-16/h7-10,17H,1-6H3
- InChI Key： UVVBTHYPMAWWCK-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)C(C)(C)O)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 262.1740248g/mol
Monoisotopic Mass: 262.1740248g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.7

2-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A804051-100mg	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol	917397-93-4	97%	100mg	$44.0	2025-04-15
Ambeed	A804051-250mg	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol	917397-93-4	97%	250mg	$73.0	2025-04-15
Ambeed	A804051-1g	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol	917397-93-4	97%	1g	$289.0	2025-04-15
TRC	T303258-10mg	2-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol	917397-93-4		10mg	$ 70.00	2022-06-02
TRC	T303258-50mg	2-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol	917397-93-4		50mg	$ 210.00	2022-06-02
TRC	T303258-100mg	2-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol	917397-93-4		100mg	$ 340.00	2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KD447-200mg	2-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropan-2-ol	917397-93-4	97%	200mg	1673.0CNY	2021-07-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KD447-50mg	2-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropan-2-ol	917397-93-4	97%	50mg	669.0CNY	2021-07-09
Chemenu	CM218762-100mg	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol	917397-93-4	97%	100mg	$148	2022-08-31
Chemenu	CM218762-250mg	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol	917397-93-4	97%	250mg	$222	2022-08-31

2-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropan-2-ol Production Method

Production Method 1

2077-19-2

73183-34-3

917397-93-4

Reaction Conditions

1.1 Reagents: Sodium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethyl sulfoxide , Dichloromethane ; 2 h, rt → 80 °C

Reference

: Discovery of Mammalian Target of Rapamycin (mTOR) Kinase Inhibitor CC-223

Mortensen, Deborah S.; et al, Journal of Medicinal Chemistry, 2015, 58(13), 5323-5333

Production Method 2

909187-36-6

917397-93-4

Reaction Conditions

1.1 Reagents: 2,4,6-Trimethylpyridine , Tetrabutylammonium hexafluorophosphate , Water Solvents: Acetone ; 5 min, rt; 3 h, rt

Reference

: Hindered dialkyl ether synthesis with electrogenerated carbocations

Xiang, Jinbao; et al, Nature (London, 2019, 573(7774), 398-402

Production Method 3

909187-36-6

917397-93-4

Reaction Conditions

1.1 Reagents: 2,4,6-Trimethylpyridine , Tetrabutylammonium hexafluorophosphate , Water Solvents: Acetone ; 3 h, rt

Reference

: Hindered dialkyl ether synthesis via electrogenerated carbocations

Xiang, Jinbao; et al, ChemRxiv, 2019, 1, 1-11

Production Method 4

99-90-1

917397-93-4

Reaction Conditions

1.1 Solvents: Diethyl ether , Tetrahydrofuran ; 15 min, -50 °C; -50 °C → rt; 20 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Sodium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethyl sulfoxide , Dichloromethane ; 2 h, rt → 80 °C

Reference

: Discovery of Mammalian Target of Rapamycin (mTOR) Kinase Inhibitor CC-223

Mortensen, Deborah S.; et al, Journal of Medicinal Chemistry, 2015, 58(13), 5323-5333